molecular formula C12H8Cl2O2S B1585763 4'-Chlorobiphenyl-4-sulfonyl chloride CAS No. 20443-74-7

4'-Chlorobiphenyl-4-sulfonyl chloride

Cat. No. B1585763
CAS RN: 20443-74-7
M. Wt: 287.2 g/mol
InChI Key: NWYUSJMIHFIMTA-UHFFFAOYSA-N
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Description

4’-Chlorobiphenyl-4-sulfonyl chloride is an organic compound with the molecular formula C12H8Cl2O2S . It is a white to off-white powder .


Molecular Structure Analysis

The molecular structure of 4’-Chlorobiphenyl-4-sulfonyl chloride can be represented by the SMILES string ClC1=CC=C(C=C1)C1=CC=C(C=C1)S(Cl)(=O)=O . This indicates that the molecule consists of two benzene rings connected by a single bond, with a sulfonyl chloride group attached to one of the rings and a chlorine atom attached to the other .


Physical And Chemical Properties Analysis

4’-Chlorobiphenyl-4-sulfonyl chloride is a white to off-white powder . It has a melting point of 106°C to 112°C . The compound’s molecular weight is 287.16 g/mol .

Scientific Research Applications

Medicine: Potential Therapeutic Agent Synthesis

4’-Chlorobiphenyl-4-sulfonyl chloride may be utilized in the synthesis of certain therapeutic agents. Its sulfonyl chloride group can act as a reactive intermediate, allowing for the introduction of sulfonamide functionalities into molecules. Sulfonamides have a history of being used in the treatment of bacterial infections due to their antibiotic properties .

Environmental Science: Pollutant Degradation Studies

In environmental science, this compound could be used in degradation studies of chlorinated biphenyls, which are significant environmental pollutants. Researchers might investigate the breakdown products or pathways when 4’-Chlorobiphenyl-4-sulfonyl chloride is subjected to various environmental conditions .

Materials Science: Advanced Polymer Research

The sulfonyl chloride moiety in 4’-Chlorobiphenyl-4-sulfonyl chloride is reactive towards nucleophiles, which could make it a valuable cross-linking agent in creating advanced polymers with specific properties, such as increased thermal stability or chemical resistance .

Analytical Chemistry: Chromatography Standards

This compound could serve as a standard or reference material in chromatographic analysis, particularly when studying compounds with similar structural features or properties. Its distinct chromatographic behavior would help in calibrating equipment or validating analytical methods .

Organic Synthesis: Intermediate for Complex Molecules

In organic synthesis, 4’-Chlorobiphenyl-4-sulfonyl chloride can be an intermediate for constructing more complex molecules. Its biphenyl structure is a common motif in organic chemistry, and the chloro and sulfonyl groups offer two points of reactivity for further chemical transformations .

Pharmacology: Drug Metabolism and Pharmacokinetics

The compound could be used in pharmacological studies to understand the metabolism and pharmacokinetics of drugs that contain biphenyl structures. It might help in predicting how such drugs will behave in the body and how they can be modified to improve their efficacy .

Safety and Hazards

4’-Chlorobiphenyl-4-sulfonyl chloride is known to cause severe skin burns and eye damage . It may also cause respiratory irritation . Contact with water liberates toxic gas .

properties

IUPAC Name

4-(4-chlorophenyl)benzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H8Cl2O2S/c13-11-5-1-9(2-6-11)10-3-7-12(8-4-10)17(14,15)16/h1-8H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NWYUSJMIHFIMTA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1C2=CC=C(C=C2)Cl)S(=O)(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H8Cl2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10383371
Record name 4'-Chlorobiphenyl-4-sulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10383371
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

287.2 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4'-Chlorobiphenyl-4-sulfonyl chloride

CAS RN

20443-74-7
Record name 4′-Chloro[1,1′-biphenyl]-4-sulfonyl chloride
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=20443-74-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4'-Chlorobiphenyl-4-sulfonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10383371
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4'-Chlorobiphenyl-4-sulfonyl chloride
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Synthesis routes and methods I

Procedure details

To a solution of 4′-chlorobiphenyl-4-sulfonic acid 12a (15.1 g ,78.1 mmol)in thionyl chloride (150 mL) is added a catalytic amount of N,N-dimethylformamide (0.3 mL). The reaction mixture is heated to reflux for 4 hr. The mixture is then cooled to room temperature, and concentrated under reduced pressure. Toluene is then added and the mixture is concentrated under reduced pressure. The solid crude product is then recrystallized with ethyl acetate and hexanes to give the solid desired product.
Quantity
15.1 g
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A suspension of the 4′-chlorobiphenyl-4-sulfonic acid in 100 mL of thionyl chloride is heated at reflux for 6 h, and the resulting homogeneous solution is then cooled to RT. The mixture is concentrated under reduced pressure and the residue is triturated with diethyl ether and dried to afford 9.8 g (95%) of 4′-chlorobiphenyl-4-sulfonyl chloride as an off-white solid.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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